Cas no 56052-61-0 (2-Butanone, 4-(2,6,6-trimethyl-2-cyclohexen-1-ylidene)-)

• Product Name: 2-Butanone, 4-(2,6,6-trimethyl-2-cyclohexen-1-ylidene)-
• CAS No: 56052-61-0
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 349968
• PubChem ID: 540158
• Update Time: 2025-04-19

2-Butanone, 4-(2,6,6-trimethyl-2-cyclohexen-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(2,6,6-trimethyl-2-cyclohexen-1-ylidene)-
• 4-(2,6,6-Trimethyl-2-cyclohexen-1-ylidene)-2-butanone
• 4-(2,6,6-trimethyl-2-cyclohexenylidene)-2-butanone
• 4-(2,6,6-TRIMETHYLCYCLOHEX-2-EN-1-YLIDENE)BUTAN-2-ONE
• 56052-61-0
• DTXSID60971424

• Inchi： 1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h6,8H,5,7,9H2,1-4H3
• InChI Key： HZVJADMTSQUBTR-UHFFFAOYSA-N
• SMILES： O=C(C)CC=C1C(C)=CCCC1(C)C

Computed Properties

• Exact Mass: 192.1515
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids